Cas no 2680888-96-2 (4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid)

• Product Name: 4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid
• CAS No: 2680888-96-2
• MF: C₁₃H₁₀F₃N₃O₃S
• MW: 345.297011852264
• CID: 5627874
• PubChem ID: 165937303
• Update Time: 2025-05-19

4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680888-96-2
• 4-{2,2,2-trifluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamido}pyridine-2-carboxylic acid
• EN300-28297790
• 4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid

• Inchi： 1S/C13H10F3N3O3S/c1-7-6-23-10(18-7)5-19(12(22)13(14,15)16)8-2-3-17-9(4-8)11(20)21/h2-4,6H,5H2,1H3,(H,20,21)
• InChI Key： FBSSMZGRODKMTI-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CN(C(C(F)(F)F)=O)C1C=CN=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 345.03949685g/mol
• Monoisotopic Mass: 345.03949685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Additional information on 4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid

Comprehensive Analysis of 4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid (CAS No. 2680888-96-2)

The compound 4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid (CAS No. 2680888-96-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoroacetamido moiety and a pyridine-2-carboxylic acid backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with specific biological targets.

In recent years, the demand for fluorinated compounds like 4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid has surged, driven by their enhanced stability and bioavailability. This compound’s thiazole ring further contributes to its versatility, as thiazole derivatives are known for their antimicrobial and anti-inflammatory properties. The integration of AI-driven drug discovery tools has accelerated the exploration of such molecules, with computational models predicting high binding affinity for enzymes involved in metabolic pathways.

The synthesis of CAS No. 2680888-96-2 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and yield are critical for industrial-scale production, prompting advancements in green chemistry techniques to minimize environmental impact. Analysts highlight its compatibility with continuous flow chemistry, a trending topic in modern synthetic methodologies, which reduces waste and improves efficiency.

From a commercial perspective, 4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid is often searched alongside terms like high-value pharmaceutical intermediates and custom synthesis services. Its potential applications in crop protection formulations also align with growing interest in sustainable agriculture. Notably, its patent landscape is under scrutiny, as companies seek to capitalize on its novel structure for proprietary formulations.

Safety and regulatory compliance are paramount when handling CAS No. 2680888-96-2. While not classified as hazardous, proper storage conditions—such as controlled humidity and temperature—are recommended to maintain stability. The compound’s spectroscopic data (e.g., NMR, HPLC) are well-documented, aiding in quality control during manufacturing. Researchers frequently inquire about its solubility profile and compatibility with common reagents, reflecting its utility in diverse experimental setups.

In conclusion, 4-{2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)methylacetamido}pyridine-2-carboxylic acid represents a cutting-edge example of how molecular design meets industrial demand. Its intersection with drug discovery, agrochemical innovation, and sustainable synthesis positions it as a compound of enduring relevance. Future studies may explore its structure-activity relationships to unlock further therapeutic or agricultural benefits.